Cas no 1803655-72-2 (4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1803655-72-2
• MF: C₈H₇F₆N₃O
• MW: 275.151102304459
• CID: 4798572
• Update Time: 2025-10-29

4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F6N3O/c9-7(10,11)6-5(18-8(12,13)14)4(16)1-3(2-15)17-6/h1H,2,15H2,(H2,16,17)
• InChI Key： KXXKSONPIBIVHY-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(CN)N=1)N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1803655-72-2)

4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1803655-72-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple functional groups such as amino, aminomethyl, trifluoromethoxy, and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The aminomethyl group at the 6-position introduces a secondary amine functionality, which can participate in various chemical reactions such as condensation, alkylation, and acylation. This makes the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the trifluoromethoxy and trifluoromethyl groups at the 3- and 2-positions, respectively, are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. These fluorinated substituents are frequently employed in modern pharmaceuticals to improve pharmacokinetic profiles and reduce susceptibility to enzymatic degradation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and safety profiles. The unique structural attributes of 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine make it an intriguing candidate for further exploration in this context. Specifically, the combination of electron-rich and electron-withdrawing groups within its structure suggests potential applications in the development of small-molecule inhibitors targeting various biological pathways.

One particularly promising area of investigation involves the use of this compound as a building block for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The presence of both amino and aminomethyl groups provides opportunities for selective binding interactions with kinase active sites. Furthermore, the fluorinated moieties can be strategically positioned to modulate solubility and binding affinity, thereby enhancing drug-like properties.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to influence both physical-chemical properties and biological activity. For instance, fluorine atoms can increase lipophilicity, improve oral bioavailability, and enhance binding interactions with target proteins. The specific arrangement of substituents in 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine may confer additional advantages such as selectivity over off-target proteins, which is critical for minimizing side effects.

Another avenue of research involves exploring the compound's potential as an intermediate in the synthesis of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens necessitates the development of new therapeutic strategies. Pyridine derivatives have demonstrated efficacy against a range of bacterial and fungal infections due to their ability to disrupt essential cellular processes. The multifunctional nature of 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine could facilitate the design of novel antimicrobial compounds with improved spectrum coverage and reduced resistance profiles.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and protecting group strategies have been instrumental in achieving optimal yields and purity levels. These synthetic approaches not only enable access to 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine but also provide valuable insights into developing scalable processes for other biologically relevant molecules.

In conclusion,4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1803655-72-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for applications across multiple therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. As our understanding of biological targets continues to evolve along with advancements in synthetic chemistry,this compound holds significant potential as a precursor or scaffold for next-generation therapeutic agents.